1-[(4-fluorophenyl)methyl]-N-(2-methyl-5-nitrophenyl)-6-oxopyridine-3-carboxamide
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Overview
Description
Chemical Reactions Analysis
The chemical reactions involving “1-[(4-fluorophenyl)methyl]-N-(2-methyl-5-nitrophenyl)-6-oxopyridine-3-carboxamide” are not explicitly mentioned in the available resources .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. Unfortunately, specific physical and chemical properties for this compound are not available in the retrieved results .Scientific Research Applications
Synthesis and Chemical Properties
Polyamide Synthesis : A study on the synthesis of new diphenylfluorene-based aromatic polyamides derived from 9,9-bis[4-(4-carboxy-phenoxy)phenyl]fluorene highlights the development of materials with high thermal stability and solubility in organic solvents, indicating potential applications in high-performance materials and coatings (Hsiao, Chin‐Ping Yang, & Weilong Lin, 1999).
Carboxamide Compounds as Antihypertensive Agents : Another study mentions the antihypertensive and coronary vessel dilation properties of compounds bearing carboxy functions and substituted phenyl groups, suggesting the relevance of such structures in medical chemistry for cardiovascular disease treatment (W. Abernathy, 1978).
Potential Applications in Biomedical Research
Inhibitors of Kinase Superfamily : The discovery of a selective and orally efficacious inhibitor of the Met kinase superfamily, which is structurally similar to the compound , highlights the potential of such compounds in cancer therapy (G. M. Schroeder et al., 2009).
Antimicrobial Agents : Research on pyridonecarboxylic acids as antibacterial agents underscores the significance of carboxamide derivatives in developing new antibiotics, pointing towards the utility of similar compounds in addressing bacterial infections (H. Egawa et al., 1984).
HIV-1 Inhibitors : A study on 1-(4-Methylphenyl)-5-oxo-2-phenylpyrrolidine-2-carboxamide as a potential anti-HIV-1 agent suggests that related carboxamide compounds might also have applications in antiviral therapy, particularly against HIV (R. Tamazyan et al., 2007).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-[(4-fluorophenyl)methyl]-N-(2-methyl-5-nitrophenyl)-6-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FN3O4/c1-13-2-8-17(24(27)28)10-18(13)22-20(26)15-5-9-19(25)23(12-15)11-14-3-6-16(21)7-4-14/h2-10,12H,11H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIXZEFASDRRXGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)C2=CN(C(=O)C=C2)CC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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